Cas no 3211-87-8 (Bicyclo[2.2.1]heptane-2-carbonitrile,(1R,2S,4S)-rel-)
3211-87-8 structure
Product Name:Bicyclo[2.2.1]heptane-2-carbonitrile,(1R,2S,4S)-rel-
Bicyclo[2.2.1]heptane-2-carbonitrile,(1R,2S,4S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-2-carbonitrile,(1R,2S,4S)-rel-
- endo-2-Cyanobicyclo[2.2.1]heptane
- (+-)-Norbornan-2endo-carbonitril
- (+-)-norbornane-2endo-carbonitrile
- 2-endo-norbornane carbonitrile
- 2-Nonyne-1,4-diol
- ACMC-20m27b
- AGN-PC-0022VQ
- CTK3F1570
- endo-2-Cyan-bicyclo< 2,2,1> heptan
- endo-2-Cyanonorbornan
- endo-2-Norbornylnitril
- NSC-46412
- SCHEMBL14448195
- Bicyclo[2.2.1]heptane-2-carbonitrile, endo-
- 3211-87-8
- NSC46412
-
- Inchi: 1S/C8H11N/c9-5-8-4-6-1-2-7(8)3-6/h6-8H,1-4H2/t6?,7?,8-/m0/s1
- InChI Key: GAHKEUUHTHVKEA-RRQHEKLDSA-N
- SMILES: N#C[C@@H]1CC2CCC1C2
Computed Properties
- Exact Mass: 121.08923
- Monoisotopic Mass: 121.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.01
- Boiling Point: 192.4°Cat760mmHg
- Flash Point: 78.9°C
- Refractive Index: 1.497
- PSA: 23.79
- LogP: 1.94618
Bicyclo[2.2.1]heptane-2-carbonitrile,(1R,2S,4S)-rel- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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